Cas no 888504-27-6 (Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate)

Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate structure
888504-27-6 structure
Product Name:Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
CAS No:888504-27-6
MF:C18H21N3O6
MW:375.38
MDL:MFCD10698809
CID:69351
PubChem ID:54690598
Update Time:2024-10-26

Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
    • 1,6-Dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-oxo-4-pyrimidinecarboxylic Acid Methyl Ester
    • 1,6-DIHYDRO-5-HYDROXY-1-METHYL-2-[1-METHYL-1-[[(PHENYLMETHOXY)CARBONYL]AMINO]ETHYL]-6-OXO-4-PYRIMIDINECARBOXYLIC ACID M...
    • 1,6-dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[(phenylmethoxy)carbonyl]amino]ethyl]-6-oxo-4-Pyrimidinecarboxylic acid methyl ester
    • 1,6-Dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-oxo-4-pyrimidinecarboxylic Acid Methyl Es...
    • 4-PYRIMIDINECARBOXYLIC ACID, 1,6-DIHYDRO-5-HYDROXY-1-METHYL-2-[1-METHYL-1-[[(PHENYLMETHOXY)CARBONYL]AMINO]ETHYL]-6-OXO-,
    • 4-PYRIMIDINECARBOXYLIC ACID, 1,6-DIHYDRO-5-HYDROXY-1-METHYL-2-[1-METHYL-1-[[(PHENYLMETHOXY)CARBONYL]AMINO]ETHYL]-6-OXO-, METHYL ESTER
    • 4-PYRIMIDINECARBOXYLIC ACID, 1,6-DIHYDRO-5-HYDROXY-1-METHYL-2-[1-METHYL-1-[[(PHENYLMETHOXY)CARBONYL]AMINO]ETHYL]-6-OXO-...
    • methyl 5-hydroxy-1-methyl-6-oxo-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]pyrimidine-4-carboxylate
    • methyl 2-(2-{[(benzyloxy)carbonyl]amino}propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
    • 4-Pyrimid
    • CID 54690598
    • Raltegravir Intermediate 2
    • InterMediate C of Raltegravir
    • 1,6-Dihydro-5-hydroxy-1-Methyl-2-[1-Methyl-1-[[(phenylMethoxy)carbonyl]aMino]ethyl]-6-oxo-4-pyriMidineMethyl forMate
    • 1,6-Dihydro-5-hydroxy-1-Methyl-2-[1-Methyl-1-[[benzylcarbaMoyl]a
    • Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidi
    • Methyl 1,6-dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[(phenylmethoxy)carbonyl]amino]ethyl]-6-oxo-4-pyrimidinecarboxylate (ACI)
    • 2-(1-Benzyloxycarbonylamino-1-methylethyl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid Methyl Ester
    • Methyl2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
    • 1100750-74-0
    • SCHEMBL8266635
    • Methyl 2-(1-Cbz-NH-i-Pr)-5-OH-1-Me-6-oxo-1,6-dihydropyrimidine-4-carboxylate
    • 69MXV4D5DS
    • SB57891
    • BCP13466
    • DB-059967
    • Methyl 2-[2-(benzyloxycarbonylamino)propan-2-yl]-5-hydroxy-1-methyl-6-oxo-1,6- dihydropyrimidine-4-carboxylate
    • CS-W005294
    • C18H21N3O6
    • MFCD10698809
    • Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1 pound not6-dihydropyrimidine-4-carboxylate
    • 888504-27-6
    • J-504034
    • Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-16-dihydropyrimidine-4-carboxylate
    • Methyl 1,6-dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[(phenylmethoxy)carbonyl]amino]ethyl]-6-oxo-4-pyrimidinecarboxylate
    • AC-25867
    • 1,6-Dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-oxo-4-pyrimidinecarbox
    • 1,6-dihydro-5-hydroxy-1-methyl-2-(1-methyl-1-(((phenylmethoxy)carbonyl)amino)ethyl)-6-oxo-4-pyrimidinecarboxylic acid methyl ester
    • DTXSID40715848
    • AKOS015899187
    • DS-1946
    • MDL: MFCD10698809
    • Inchi: 1S/C18H21N3O6/c1-18(2,20-17(25)27-10-11-8-6-5-7-9-11)16-19-12(15(24)26-4)13(22)14(23)21(16)3/h5-9,22H,10H2,1-4H3,(H,20,25)
    • InChI Key: SNDXNBICJATRDW-UHFFFAOYSA-N
    • SMILES: O=C(NC(C)(C)C1N(C)C(=O)C(O)=C(C(OC)=O)N=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 375.14300
  • Monoisotopic Mass: 375.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 1.29
  • Melting Point: 190-195°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.58
  • Solubility: DMSO
  • PSA: 119.75000
  • LogP: 1.82490
  • pka: 4.50±1.00(Predicted)

Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate Pricemore >>

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Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hexamethyldisilazane Solvents: Acetonitrile ;  1 h, 80 °C
1.2 2 h, 80 °C
1.3 Reagents: Potassium fluoride Solvents: Ethyl acetate ;  1 h, 60 °C
Reference
(Chloromethyl)dimethylchlorosilane-KF: A Two-Step Solution to the Selectivity Problem in the Methylation of a Pyrimidone Intermediate en Route to Raltegravir
Stathakis, Christos I. ; Gkizis, Petros L.; Alexandraki, Elli S.; Trakossas, Sakellarios; Terzidis, Michael; et al, Organic Process Research & Development, 2017, 21(9), 1413-1418

Production Method 2

Reaction Conditions
1.1 Reagents: Magnesium methoxide Solvents: Dimethyl sulfoxide ;  2 h, rt; overnight, 70 °C
Reference
Improved synthesis of raltegravir
Guo, Diliang; Liu, Guannan; Li, Jian; Zhou, Yu; Xu, Jinyi; et al, Zhongguo Yaoke Daxue Xuebao, 2009, 40(4), 297-301

Production Method 3

Reaction Conditions
Reference
A newfangled synthesis of integrase inhibitor drug substance raltegravir potassium
Rao, S. Venkat; Potluri, Vamsi Krishna; Potluri, Ramesh Babu, Asian Journal of Chemistry, 2019, 31(11), 2618-2622

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Solvents: Dimethylformamide ;  80 °C
Reference
Development of a Second-Generation, Highly Efficient Manufacturing Route for the HIV Integrase Inhibitor Raltegravir Potassium
Humphrey, Guy R.; Pye, Philip J.; Zhong, Yong-Li; Angelaud, Remy; Askin, David; et al, Organic Process Research & Development, 2011, 15(1), 73-83

Production Method 5

Reaction Conditions
1.1 Reagents: Magnesium hydroxide Solvents: N-Methyl-2-pyrrolidone ,  Water
Reference
Identification, Synthesis, and Strategy For Minimization of Potential Impurities Observed In Raltegravir Potassium Drug Substance
Patil, Gulabrao D.; Kshirsagar, Siddheshwar W.; Shinde, Shivnath B.; Patil, Pankaj S.; Deshpande, Mangesh S.; et al, Organic Process Research & Development, 2012, 16(8), 1422-1429

Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate Raw materials

Methyl 2-(2-(((benzyloxy)carbonyl)amino)propan-2-yl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate Preparation Products

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